2-Hydroxy-5-methyl-3-nitropyridine

• IUPAC Name: 5-methyl-3-nitro-1H-pyridin-2-one
• InChI: InChI=1S/C6H6N2O3/c1-4-2-5(8(10)11)6(9)7-3-4/h2-3H,1H3,(H,7,9)
• InChI Key: QAINEQVHSHARMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC(=O)C(=C1)[N+](=O)[O-]
• Molecular Formula: C6H6N2O3
• DSSTOX Substance ID: DTXSID90323215
• Molecular Weight: 154.12 g/mol
• Solubility: >23.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 7464-14-4

Description

2-Hydroxy-5-methyl-3-nitropyridine is a compound with the molecular formula C6H6N2O3. It is an industrially important nitropyridine derivative.

Synthesis Analysis

The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent, forming the N-nitropyridinium ion. When reacted with SO2/HSO3- in water, 3-nitropyridine is obtained. For the synthesis of 3-hydroxy-2-nitropyridine, a mixture of 3-hydroxypyridine, ethyl acetate, KNO3, and acetic anhydride is heated at 45°C.

Molecular Structure Analysis

The molecular structure and vibrational spectra of this compound have been investigated using Hartree-Fock and Density Functional Theory (DFT) using standard B3LYP functional and 6-311G (d) and 6-311G (3d,2p) basis sets.

Chemical Reactions Analysis

The reaction mechanism of nitropyridines is not an electrophilic aromatic substitution but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 154.12 g/mol. It has a melting point of 179 °C (dec.). It is soluble in Dimethylformamide.

Scientific Research Applications

Vibrational Spectral Studies and Molecular Stability

Research by Balachandran, Lakshmi, and Janaki (2012) examined the conformational stability of 2-hydroxy-4-methyl-3-nitropyridine, conducting vibrational analyses using infrared absorption and Raman spectroscopy combined with theoretical simulations. Their findings provided insights into molecular stability and bond strength, contributing to a deeper understanding of the compound's physical and chemical properties (Balachandran, Lakshmi, & Janaki, 2012).

Biotransformation Studies

Tully et al. (2012) explored the biotransformation of 2-amino-4-methyl-3-nitropyridine, identifying several new compounds through microbial transformation. Their work contributes significantly to the understanding of how this compound interacts in biological systems, offering potential pathways for novel applications in biotechnology (Tully et al., 2012).

Computational Studies on Molecular Structure

Singh and Srivastava (2009) conducted computational studies to understand the structure and vibrational spectra of 2-hydroxy-5-methyl-3-nitropyridine. Using Hartree-Fock and Density Functional Theory, they provided valuable insights into the compound's molecular structure, aiding further research in the field of chemistry (Singh & Srivastava, 2009).

Ultrasound-Assisted Drug Solubility Improvement

Machado et al. (2013) focused on improving the solubility of drug-like compounds, including 4-hydroxy-6-methyl-3-nitropyridin-2(1H)-one, a derivative of this compound. Their research, using ultrasound irradiation to form amine salts, offers potential applications in medicinal chemistry, particularly in enhancing the solubility of poorly water-soluble molecules (Machado et al., 2013).

Crystal and Molecular Structure Analysis

Justin and Anitha (2021) grew crystals of a nitropyridine derivative and conducted detailed characterizations, including studies on third-order nonlinear optical properties. This research contributes to the understanding of nonlinear optical materials, with potential applications in photonics and optoelectronics (Justin & Anitha, 2021).

Safety and Hazards

Safety measures for handling 2-Hydroxy-5-methyl-3-nitropyridine include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Future Directions

2-Hydroxy-5-methyl-3-nitropyridine may be used in the preparation of 2-chloro-5-methyl-3-nitropyridine via chlorination, using thionyl chloride. It may also be used in preparing proteasome inhibitors containing 5-methylpyridin-2(1H)-one moiety.

Mechanism of Action

Target of Action

2-Hydroxy-5-methyl-3-nitropyridine (HMPN) is an organosynthetic compound that primarily targets the respiratory system . It can be used as a feedstock for the synthesis of other compounds or as a biological inhibitor .

Mode of Action

HMPN interacts with its targets through chemical reactions. For instance, it can react with molybdenum and chloride . It may also be used in the preparation of 2-chloro-5-methyl-3-nitropyridine via chlorination, using thionyl chloride .

Biochemical Pathways

It is known to be used in the preparation of proteasome inhibitors containing 5-methylpyridin-2(1 h )-one moiety . Proteasomes are protein complexes that degrade unneeded or damaged proteins by proteolysis, a chemical reaction that breaks peptide bonds.

Result of Action

Given its use in the preparation of proteasome inhibitors, it may play a role in regulating protein degradation within cells .

Action Environment

The action, efficacy, and stability of HMPN can be influenced by environmental factors. For instance, it should be stored in a sealed container in a dry environment at 2-8°C

Q & A

Q1: What computational methods have been employed to study the structure and vibrational spectra of 2-hydroxy-5-methyl-3-nitropyridine?

A1: Researchers have utilized both Hartree-Fock (HF) and Density Functional Theory (DFT) calculations to investigate the structure and vibrational spectra of this compound []. Specifically, the B3LYP functional paired with 6-311G(d) and 6-311G(3d,2p) basis sets were employed. These calculations were used to simulate the infrared spectra of the compound, revealing good agreement with experimental data. Notably, the DFT method with the 6-311G(3d,2p) basis set demonstrated superior accuracy in predicting vibrational frequencies compared to experimental results [].

Q2: Can you elaborate on the applications of this compound in organic synthesis?

A2: this compound serves as a key intermediate in the synthesis of 5-aminosalicylic acid, a vital precursor to the drug mesalazine []. This particular application highlights the compound's significance in pharmaceutical synthesis.